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Compound of Interest

Compound Name: MY-943

Cat. No.: B10857937

Disclaimer: A specific Safety Data Sheet (SDS) for "MY-943" as an aryl hydrocarbon receptor
agonist could not be located in the public domain. The following guidelines are based on
general best practices for the disposal of hazardous laboratory chemicals. It is imperative to
obtain the specific SDS from the manufacturer or supplier of MY-943 and consult with your
institution's Environmental Health and Safety (EHS) department for disposal procedures
specific to your location and facilities.

The responsible management and disposal of chemical waste are critical for ensuring
personnel safety and environmental protection. This guide provides a procedural framework for
the proper disposal of the aryl hydrocarbon receptor agonist MY-943, treating it as a potentially
hazardous bioactive compound.

l. Immediate Safety and Handling Precautions

Before beginning any work that will generate waste, it is crucial to be familiar with the hazards
associated with MY-943. While the specific toxicology is not detailed here, as an aryl
hydrocarbon receptor agonist, it should be handled with care.

Personal Protective Equipment (PPE): At a minimum, the following PPE should be worn when
handling MY-943 and its waste:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

o Eye Protection: Safety glasses or goggles to protect from splashes.
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o Lab Coat: A standard laboratory coat to protect clothing and skin.

Il. Step-by-Step Disposal Protocol

The proper disposal of chemical waste involves segregation, containment, and labeling.
Following these steps will help ensure that waste is managed safely and in compliance with
regulations.

e Waste Segregation: Do not mix waste containing MY-943 with other chemical waste streams
unless their compatibility is certain. As a general rule, waste should be segregated into
categories such as:

o

Halogenated solvents

o

Non-halogenated solvents

[¢]

Aqueous solutions

Solid chemical waste

[¢]

o Waste Container Selection: Use a designated, leak-proof, and chemically compatible waste
container. The container must have a secure cap to prevent spills and evaporation. It is often
practical to reuse the original manufacturer's bottle for waste accumulation, provided it is in
good condition and correctly labeled.

o Labeling of Waste Containers: All waste containers must be clearly labeled as soon as the
first drop of waste is added. The label should include:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name of all contents (e.g., "MY-943 in methanol”)

o

The approximate concentrations of each component

The date the waste was first added to the container

o

[¢]

The name of the principal investigator or laboratory contact
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» Disposal of Liquid Waste:
o Collect all solutions containing MY-943 in a designated hazardous waste container.
o Do not dispose of MY-943 solutions down the sink.
o Keep the waste container securely capped when not in use.

» Disposal of Solid Waste:

o Place solid MY-943, such as unused reagent or contaminated materials (e.g., weighing
paper, gloves, and paper towels), in a designated container for solid hazardous waste.

o Ensure the container is properly sealed to prevent the release of dust or vapors.
o Disposal of Contaminated Labware:

o Disposable Labware: Items such as pipette tips, and centrifuge tubes that have come into
contact with MY-943 should be placed in the solid hazardous waste container.

o Reusable Labware: Glassware should be decontaminated before being washed. This
typically involves rinsing with a suitable solvent (e.g., ethanol or acetone) and collecting
the rinsate as hazardous waste. Subsequent rinses with soap and water may be
permissible for drain disposal, but collecting all rinses as hazardous waste is the most
cautious approach.

lll. Hazardous Waste Storage Limits

Laboratories are subject to regulations regarding the maximum amount of hazardous waste
that can be stored at the point of generation (a "satellite accumulation area"). While these limits
can vary by jurisdiction, the following table summarizes typical requirements.[1][2][3]

Waste Category Maximum Accumulation Volume
Hazardous Waste 55 gallons
Acutely Hazardous Waste (P-listed) 1 quart (liquid) or 1 kg (solid)
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Once these limits are reached, the waste must be transferred to a central accumulation area
within a specified timeframe, typically three days.[1]

IV. Chemical Waste Disposal Workflow

The following diagram illustrates the general workflow for the safe disposal of laboratory
chemical waste.
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Caption: General workflow for laboratory chemical waste disposal.
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V. Institutional and Regulatory Compliance

Researchers and their institutions are responsible for complying with all federal, state, and local
regulations governing hazardous waste.[4][5] This includes:

e Training: All personnel who generate hazardous waste must receive appropriate training.
o Documentation: Maintain accurate records of waste generation and disposal.

o Emergency Procedures: Be familiar with your institution's emergency procedures for
chemical spills.

By adhering to these procedures, you can ensure the safe and compliant disposal of MY-943
and other laboratory chemicals, thereby protecting yourself, your colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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